Cas no 81842-17-3 (3-Cyclohexen-1-one, 4-(3-methyl-2-butenyl)-)

• Product Name: 3-Cyclohexen-1-one, 4-(3-methyl-2-butenyl)-
• CAS No: 81842-17-3
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 702825
• PubChem ID: 13213623
• Update Time: 2025-04-19

3-Cyclohexen-1-one, 4-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-one, 4-(3-methyl-2-butenyl)-
• 4-(3-methylbut-2-enyl)cyclohex-3-en-1-one
• 4-(3-methyl-but-2-enyl)-cyclohex-3-en-1-one
• 4-(3-methyl-2-butenyl)-3-cyclohexen-1-one
• DTXSID60528538
• 4-(3-Methylbut-2-en-1-yl)cyclohex-3-en-1-one
• 81842-17-3

• Inchi： 1S/C11H16O/c1-9(2)3-4-10-5-7-11(12)8-6-10/h3,5H,4,6-8H2,1-2H3
• InChI Key： MOIJEMDQURAQSW-UHFFFAOYSA-N
• SMILES： O=C1CC=C(C/C=C(\C)/C)CC1

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones